Cas no 94041-25-5 (4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate)

• Product Name: 4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate
• CAS No: 94041-25-5
• MF: C₁₈H₂₅O₂
• MW: 273.389905691147
• CID: 61678
• PubChem ID: 102600970
• Update Time: 2025-04-18

4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate
• 4-Ethylphenyl-4'-trans-propylcyclohexylcarboxylate
• FT-0745843
• 94041-25-5
• Cyclohexanecarboxylic acid, 4-propyl-, 4-ethylphenyl ester, trans-

• Inchi： 1S/C18H26O2/c1-3-5-15-10-12-18(13-11-15,17(19)20)16-8-6-14(4-2)7-9-16/h6-9,15H,3-5,10-13H2,1-2H3,(H,19,20)/p-1
• InChI Key： GGDFLSJGSBWCKO-UHFFFAOYSA-M
• SMILES： [O-]C(C1(C2C=CC(CC)=CC=2)CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 273.18500
• Monoisotopic Mass: 273.185455036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±21.0 °C(Predicted)
• PSA: 40.13000
• LogP: 3.22700